3-Chloro-2-(2-ethylhexyl)thiophene

• IUPAC Name: 3-chloro-2-(2-ethylhexyl)thiophene
• InChI: InChI=1S/C12H19ClS/c1-3-5-6-10(4-2)9-12-11(13)7-8-14-12/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: MIKKZQDKVJDNCH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CC1=C(C=CS1)Cl
• Molecular Formula: C12H19ClS
• Molecular Weight: 230.80 g/mol

Description

3-Chloro-2-(2-ethylhexyl)thiophene is a halogenated thiophene derivative featuring a chlorine atom at position 3 and a branched 2-ethylhexyl group at position 2 of the heteroaromatic ring. The chlorine substituent introduces electron-withdrawing effects, modulating the compound’s electronic properties (e.g., HOMO-LUMO levels), while the bulky 2-ethylhexyl group enhances solubility in nonpolar solvents, making it suitable for solution-processed organic electronics such as organic photovoltaics (OPVs) and field-effect transistors (OFETs) . Its synthesis often involves halogenation and alkylation steps, as demonstrated in analogous protocols for iodinated thiophenes .

Comparison with Similar Compounds

Comparison with Similar Thiophene Derivatives

Structural and Electronic Comparisons

3-(2-Ethylhexyl)thiophene

• Structure : Lacks the chlorine atom at position 3.
• Electronic Effects : Absence of the electron-withdrawing Cl reduces the compound’s electron affinity, leading to higher HOMO levels compared to the chlorinated analog. This limits its utility in electron-deficient systems for OPVs .

2-Chloro-3-hexylthiophene Derivatives

• Structure : Features a linear hexyl chain (C6H13) instead of the branched 2-ethylhexyl group (C8H17) and chlorine at position 2.
• Linear hexyl chains may reduce steric hindrance but offer lower solubility than branched analogs .
• Applications : Used in oligothiophene synthesis for OFETs, where shorter alkyl chains favor closer π-π stacking .

Ethyl 3-Amino-5-(3-Chlorophenyl)thiophene-2-carboxylate

• Structure: Contains an amino group (electron-donating), ester moiety, and chlorophenyl substituent.
• Electronic Effects: The amino and ester groups create a push-pull electronic structure, shifting absorption spectra toward visible light. The chlorophenyl group adds steric bulk and enhances π-π interactions.
• Applications : Primarily pharmaceutical (e.g., kinase inhibitors) rather than electronic, due to its functionalized structure .

3-Methylthiophene-2-carbonyl Chloride

• Structure : Substituted with a methyl group and reactive carbonyl chloride.
• Electronic Effects : The carbonyl chloride is strongly electron-withdrawing, making the compound highly electrophilic. This contrasts with the moderate electron withdrawal of Cl in 3-Chloro-2-(2-ethylhexyl)thiophene.
• Applications : Serves as a reactive intermediate for synthesizing polymers or dyes, rather than a standalone material in devices .

Physicochemical and Application-Oriented Comparisons

Table 1: Key Properties of 3-Chloro-2-(2-ethylhexyl)thiophene and Analogs

Compound	Substituents	Solubility (in CHCl₃)	HOMO (eV)	LUMO (eV)	Primary Applications
3-Chloro-2-(2-ethylhexyl)thiophene	Cl (C3), 2-ethylhexyl (C2)	High	-5.2	-3.1	OPVs, OFETs
3-(2-Ethylhexyl)thiophene	2-ethylhexyl (C2)	High	-4.9	-2.8	Polymer synthesis
2-Chloro-3-hexylthiophene	Cl (C2), hexyl (C3)	Moderate	-5.4	-3.3	Oligothiophene intermediates
Ethyl 3-amino-5-(3-chlorophenyl)thiophene-2-carboxylate	NH₂ (C3), COOEt (C2), Cl-Ph (C5)	Low (polar solvents)	-5.8	-3.6	Pharmaceuticals
3-Methylthiophene-2-carbonyl chloride	COCl (C2), CH₃ (C3)	Low	-6.1	-4.0	Reactive intermediates

Key Findings :

• Solubility : Branched alkyl chains (e.g., 2-ethylhexyl) significantly improve solubility compared to linear chains (hexyl) or polar groups (COCl) .
• Electronic Tuning : Chlorine’s position (C2 vs. C3) and additional functional groups (e.g., NH₂, COOEt) drastically alter HOMO-LUMO gaps. For OPVs, 3-Chloro-2-(2-ethylhexyl)thiophene’s balanced electron affinity and solubility make it superior to analogs like 2-Chloro-3-hexylthiophene, which may suffer from poor film morphology .
• Thermal Stability: Chlorinated thiophenes generally exhibit higher thermal stability than non-halogenated versions, critical for device processing .